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Compound of Interest

Compound Name: Cdk2-IN-14

Cat. No.: B15585675

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Cdk2-IN-14 is not publicly available. The

following guidance is based on the known hazards of similar Cdk inhibitor compounds, which

should be handled as potentially hazardous and cytotoxic. Researchers must supplement

these recommendations with a risk assessment specific to their experimental context.

Hazard Identification and Personal Protective Equipment
(PPE)
Cdk2-IN-14 is a chemical inhibitor used in research and should be handled with care. Similar

compounds are often classified with potential hazards including acute oral toxicity. Therefore,

adherence to a strict operational workflow and the use of appropriate PPE is critical to minimize

exposure risk.[1][2]

The minimum required PPE for handling Cdk2-IN-14 includes:
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PPE Category Item Specifications & Use

Body Protection Lab Coat

A flame-resistant, fully

buttoned lab coat should be

worn to protect skin and

clothing.[1]

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.[1]

[3]

Eye & Face Protection Safety Goggles & Face Shield

Tight-fitting goggles are

required. A face shield must be

worn over goggles when there

is a splash hazard.[1]

Foot Protection Closed-Toe Shoes
Shoes must fully cover the feet

to protect against spills.[1]

Respiratory Protection NIOSH-Certified Respirator

A risk assessment should

determine the need for a

respirator, especially when

handling the solid compound

outside a fume hood.[1]

Operational Plan: Safe Handling and Storage
Preparation:

Review the safety data sheets for all experimental components.

Ensure all necessary PPE is available and in good condition.[1]

Designate a specific work area for handling Cdk2-IN-14, preferably within a certified

chemical fume hood.[1]

Handling the Solid Compound:
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All weighing and reconstitution of solid Cdk2-IN-14 must occur within a chemical fume hood

to prevent inhalation of airborne particles.[1]

Use an analytical balance inside the fume hood or a powder containment hood.[1]

Handling Solutions:

All experimental work, including additions to cell cultures, should be conducted within a

biological safety cabinet or chemical fume hood.[1]

Use disposable plasticware when possible to minimize cross-contamination and exposure

during cleaning.[1]

After handling, decontaminate all work surfaces with an appropriate cleaning agent.[1]

Storage:

Keep the container tightly closed and store in a dry, well-ventilated place.

The recommended storage temperature should be confirmed with the product label.

Emergency and Disposal Plan
Spill Procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Absorb: For liquid spills, use an inert absorbent material like vermiculite or sand.[2]

Collect: Carefully collect the absorbed material and any contaminated debris.[2]

Clean: Decontaminate the spill area with a suitable cleaning agent.

Dispose: Place all cleanup materials into a designated hazardous waste container.[2]

First Aid:

If Inhaled: Move to fresh air. If breathing stops, apply artificial respiration and seek immediate

medical attention.
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In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with water/shower. Consult a physician.

In Case of Eye Contact: Rinse out with plenty of water and call an ophthalmologist.

If Swallowed: Give water to drink (at most two glasses) and call a poison center or doctor

immediately.

Disposal Plan: Under no circumstances should this chemical be disposed of down the drain or

in regular solid waste.[2]

Solid Waste: All disposable items that have come into contact with Cdk2-IN-14 (gloves,

pipette tips, vials) must be collected in a dedicated, clearly labeled hazardous waste

container.[1]

Liquid Waste: Solutions containing Cdk2-IN-14 should be collected in a sealed, labeled

hazardous liquid waste container.[1][2]

Empty Containers: The original container, even if empty, should be treated as hazardous

waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as liquid

hazardous waste.[2]

All waste must be disposed of in accordance with national and local regulations.

Quantitative Data Summary
Property Value

Chemical Name Cdk2-IN-14

Function Inhibitor of Cyclin-dependent kinase 2 (Cdk2)

Hazard Class Potentially hazardous, handle as cytotoxic[1]

Storage Tightly closed, dry, well-ventilated area

Disposal Method Hazardous Waste[2]
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Experimental Protocol: Preparation of Stock
Solution
This protocol describes the preparation of a stock solution of Cdk2-IN-14 for use in cell culture

experiments.

Materials:

Cdk2-IN-14 solid compound

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Procedure:

Perform all steps within a certified chemical fume hood while wearing the appropriate PPE.

Calculate the required mass of Cdk2-IN-14 to prepare a stock solution of desired

concentration (e.g., 10 mM).

Carefully weigh the calculated amount of Cdk2-IN-14 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water

bath may be necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, date, and solvent.
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Store aliquots at the recommended temperature (typically -20°C or -80°C, confirm with

product datasheet).

Visualized Workflows and Pathways
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Caption: Safe handling and disposal workflow for Cdk2-IN-14.
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Caption: Cdk2 signaling pathway in G1/S cell cycle transition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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